Cas no 1209931-68-9 (2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide)
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide
- NE28704
- 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide
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- Inchi: 1S/C8H12ClN3O/c1-2-5-12-7(3-4-10-12)11-8(13)6-9/h3-4H,2,5-6H2,1H3,(H,11,13)
- InChI Key: VGFIIMADDPCLFZ-UHFFFAOYSA-N
- SMILES: ClCC(NC1=CC=NN1CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 177
- Topological Polar Surface Area: 46.9
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466918-250mg |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95%+ | 250mg |
$225 | 2022-06-14 | |
| Chemenu | CM466918-500mg |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95%+ | 500mg |
$406 | 2022-06-14 | |
| Chemenu | CM466918-1g |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95%+ | 1g |
$540 | 2022-06-14 | |
| TRC | C371123-25mg |
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide |
1209931-68-9 | 25mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C371123-50mg |
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide |
1209931-68-9 | 50mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C371123-250mg |
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide |
1209931-68-9 | 250mg |
$ 365.00 | 2022-04-01 | ||
| Enamine | EN300-46661-0.05g |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95% | 0.05g |
$101.0 | 2023-05-02 | |
| Enamine | EN300-46661-0.1g |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95% | 0.1g |
$152.0 | 2023-05-02 | |
| Enamine | EN300-46661-0.25g |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95% | 0.25g |
$216.0 | 2023-05-02 | |
| Enamine | EN300-46661-0.5g |
2-chloro-N-(1-propyl-1H-pyrazol-5-yl)acetamide |
1209931-68-9 | 95% | 0.5g |
$407.0 | 2023-05-02 |
2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide
Recent Advances in the Study of 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide (CAS: 1209931-68-9)
The compound 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide (CAS: 1209931-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole-acetamide hybrid structure, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its selective inhibition profile, which minimizes the gastrointestinal side effects commonly associated with non-selective COX inhibitors.
In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an antimicrobial agent. A study conducted by researchers at the University of Cambridge in 2022 revealed that 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.
The synthetic optimization of 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide has also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The paper also discussed the compound's stability under various physiological conditions, which is crucial for its development as a therapeutic agent.
Despite these promising findings, challenges remain in the development of 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide as a drug candidate. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. A 2023 review in Advanced Drug Delivery Reviews summarized these efforts and proposed future directions for optimizing the compound's drug-like properties.
In conclusion, 2-Chloro-N-(2-propyl-1H-pyrazol-3-ylidene)acetamide (CAS: 1209931-68-9) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthetic chemistry and drug delivery, position it as a compelling candidate for further investigation. Future research should focus on addressing its pharmacokinetic challenges and expanding its therapeutic applications through targeted structural modifications.
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